Cas no 4253-91-2 (Propane,1,1'-sulfinylbis-)

• Product Name: Propane,1,1'-sulfinylbis-
• CAS No: 4253-91-2
• MF: C₆H₁₄OS
• MW: 134.239760875702
• CID: 329123
• PubChem ID: 20252
• Update Time: 2025-04-19

Propane,1,1'-sulfinylbis- Chemical and Physical Properties

Names and Identifiers

• Propane,1,1'-sulfinylbis-
• 1-propylsulfinylpropane
• Di-n-propylsulfoxide
• N-PROPYL SULFOXIDE
• 1,1'-Sulphinylbispropane
• Di-n-propyl sulphoxide
• Dipropyl sulfoxide
• PROPANE,1,1'-SULFINYLBIS
• Propyl sulfoxide
• Sulfoxide,dipropyl
• AKOS024319147
• 1-(Propylsulfinyl)propane #
• InChI=1/C6H14OS/c1-3-5-8(7)6-4-2/h3-6H2,1-2H
• Di-n-propyl sulfoxid [German]
• 1-(Propylsulfinyl)propane
• NSC-75838
• 4253-91-2
• DTXSID80195322
• (n-C3H7)2SO
• Di-n-propyl sulfoxide
• WLN: 3SO&3
• PROPANE, 1,1'-SULFINYLBIS-
• Sulfoxide, dipropyl
• Propane,1'-sulfinylbis-
• NSC 75838
• Di-n-propyl sulfoxid
• NS00031208
• 7PA43X9GML
• NSC75838
• dipropylsulfoxide
• N-PROPYLSULFOXIDE
• UNII-7PA43X9GML
• EINECS 224-227-1
• Dipropyl sulphoxide
• 1,1'-SULFINYLBIS(PROPANE)
• SCHEMBL197237

• Inchi： 1S/C6H14OS/c1-3-5-8(7)6-4-2/h3-6H2,1-2H3
• InChI Key： BQCCJWMQESHLIT-UHFFFAOYSA-N
• SMILES： S(CCC)(CCC)=O

Computed Properties

• Exact Mass: 134.07700
• Monoisotopic Mass: 134.076536
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 62.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1

Experimental Properties

• Color/Form: Solid, light yellow transparent liquid after dissolution
• Density: 0.9654
• Melting Point: 22.5°C
• Boiling Point: 237.5°C (estimate)
• Flash Point: 101.3°C
• Refractive Index: 1.4656-1.4676
• PSA: 36.28000
• LogP: 2.42080
• Solubility: Not determined

Propane,1,1'-sulfinylbis- Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25